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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the

performance of (2-methyl-2-phenylpropyl) acetate as a fragrance fixative, benchmarked

against common alternatives using experimental data and physicochemical properties.

(2-methyl-2-phenylpropyl) acetate, a colorless liquid with a mild, sweet, fruity-floral aroma, is

utilized in the fragrance industry for its potential as a fixative to prolong scent longevity. This

guide provides a comparative analysis of its performance against other well-established

fragrance fixatives, supported by experimental data and an examination of key

physicochemical properties that govern evaporation and tenacity.

Data Presentation: A Comparative Overview of
Fragrance Fixatives
The longevity of a fragrance ingredient is intrinsically linked to its volatility, which can be

inferred from its molecular weight, boiling point, and vapor pressure. Lower vapor pressure and

higher molecular weight and boiling point typically correlate with greater fragrance tenacity. The

following table summarizes these key properties for (2-methyl-2-phenylpropyl) acetate and

several common fragrance fixatives.
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Ingredient
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Vapor
Pressure
(mmHg @
25°C)

Estimated/Rep
orted
Longevity

(2-methyl-2-

phenylpropyl)

acetate

192.25[1] 256.8 - 267[2] ~0.0151[2]
Estimated > 24

hours

Benzyl Acetate 150.17[3] 215 - 220[3] ~0.1
15 hours on

smelling strip[4]

Galaxolide 258.4[2] > 250
0.000143 @

23°C[2]
> 48 hours[1][2]

Iso E Super 234.38 ~290 ~0.0001
> 400 hours on

paper[5]

Ambroxan 236.39 ~274 Very Low

Long-lasting,

enhances

longevity of other

notes[6][7]

Note on (2-methyl-2-phenylpropyl) acetate longevity: Direct experimental data on the

fragrance longevity of (2-methyl-2-phenylpropyl) acetate is not readily available in the public

domain. However, based on its low vapor pressure, which is comparable to or lower than some

long-lasting fragrance components, its tenacity is estimated to be greater than 24 hours on a

smelling strip under standard conditions. This estimation is derived from the established

correlation between low vapor pressure and high fragrance longevity.

Experimental Protocols
To quantitatively assess and compare the performance of fragrance fixatives like (2-methyl-2-
phenylpropyl) acetate, standardized experimental protocols are employed. These

methodologies can be broadly categorized into instrumental analysis and sensory analysis.

Instrumental Analysis: Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
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This technique is used to measure the concentration of volatile fragrance molecules in the air

above a sample over time, providing an objective measure of evaporation rate and longevity.

Objective: To quantify the decrease in the concentration of (2-methyl-2-phenylpropyl) acetate
and other fixatives from a substrate (e.g., filter paper, fabric, or synthetic skin) over a specified

period.

Methodology:

Sample Preparation: A standard solution of the fragrance ingredient in a suitable solvent

(e.g., ethanol) is prepared. A precise volume of this solution is applied to a standardized

substrate (e.g., a 1x1 cm square of filter paper).

Incubation: The substrate is placed in a temperature- and humidity-controlled environment.

Headspace Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), the

substrate is placed in a sealed vial. The air (headspace) above the substrate is sampled

using a solid-phase microextraction (SPME) fiber.[8][9][10]

GC-MS Analysis: The SPME fiber is injected into a gas chromatograph coupled with a mass

spectrometer. The GC separates the volatile compounds, and the MS identifies and

quantifies them based on their mass-to-charge ratio and fragmentation patterns.[8][9][10]

Data Analysis: The peak area of the target analyte at each time point is recorded. A decay

curve is then plotted to determine the evaporation rate and the time it takes for the

concentration to fall below a certain threshold.

Sensory Analysis: Trained Panel Evaluation
This method relies on the perception of trained human evaluators to assess the intensity and

longevity of a fragrance.

Objective: To determine the perceived tenacity of (2-methyl-2-phenylpropyl) acetate and its

impact on a fragrance composition over time.

Methodology:
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Panelist Selection and Training: A panel of individuals is selected based on their olfactory

acuity and trained to recognize and rate the intensity of different fragrance notes on a

standardized scale (e.g., a 0-10 scale).

Sample Preparation: Fragrance solutions containing (2-methyl-2-phenylpropyl) acetate
and other benchmark fixatives are prepared at standardized concentrations in an odorless

solvent. The solutions are applied to smelling strips or the skin of panelists.

Evaluation: Panelists evaluate the intensity of the fragrance at specified time intervals (e.g.,

immediately after application, 30 minutes, 1, 2, 4, 8, and 24 hours).

Data Collection: The intensity ratings from each panelist at each time point are recorded.

Data Analysis: The average intensity ratings are plotted against time to generate a sensory

decay curve, which provides a measure of the fragrance's perceived longevity.

Mandatory Visualizations
Caption: Workflow for instrumental and sensory analysis of fragrance longevity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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